Ethyl 3-cyano-3-phenylbutanoate
Ethyl 3-cyano-3-phenylbutanoate
Brand Name:
Vulcanchem
CAS No.:
123064-05-1
VCID:
VC21103920
InChI:
InChI=1S/C13H15NO2/c1-3-16-12(15)9-13(2,10-14)11-7-5-4-6-8-11/h4-8H,3,9H2,1-2H3
SMILES:
CCOC(=O)CC(C)(C#N)C1=CC=CC=C1
Molecular Formula:
C13H15NO2
Molecular Weight:
217.26 g/mol
Ethyl 3-cyano-3-phenylbutanoate
CAS No.: 123064-05-1
Cat. No.: VC21103920
Molecular Formula: C13H15NO2
Molecular Weight: 217.26 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 123064-05-1 |
|---|---|
| Molecular Formula | C13H15NO2 |
| Molecular Weight | 217.26 g/mol |
| IUPAC Name | ethyl 3-cyano-3-phenylbutanoate |
| Standard InChI | InChI=1S/C13H15NO2/c1-3-16-12(15)9-13(2,10-14)11-7-5-4-6-8-11/h4-8H,3,9H2,1-2H3 |
| Standard InChI Key | IAYGTAIDMGEZSW-UHFFFAOYSA-N |
| SMILES | CCOC(=O)CC(C)(C#N)C1=CC=CC=C1 |
| Canonical SMILES | CCOC(=O)CC(C)(C#N)C1=CC=CC=C1 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator